1-benzyl-4-(4-methoxyphenyl)piperazine
Overview
Description
1-benzyl-4-(4-methoxyphenyl)piperazine, also known as 4-MeO-BZP, is a synthetic compound that belongs to the piperazine class of chemicals. It is a psychoactive substance that has been found to have stimulant effects on the central nervous system. In recent years, it has gained attention in the scientific community due to its potential use in research studies.
Mechanism of Action
The exact mechanism of action of 1-benzyl-4-(4-methoxyphenyl)piperazine is not fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. This results in increased activity in the central nervous system, leading to the stimulant effects observed.
Biochemical and Physiological Effects:
The use of 1-benzyl-4-(4-methoxyphenyl)piperazine has been found to have various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also lead to increased alertness, energy, and euphoria. However, prolonged use of the substance can lead to negative effects such as anxiety, paranoia, and insomnia.
Advantages and Limitations for Lab Experiments
The use of 1-benzyl-4-(4-methoxyphenyl)piperazine in research studies has several advantages. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for use in experiments. It also has similar effects to other stimulant substances, making it a useful tool for investigating the effects of such compounds on the central nervous system.
However, the use of 1-benzyl-4-(4-methoxyphenyl)piperazine in research studies also has limitations. The substance is classified as a controlled substance in many countries, making it difficult to obtain for research purposes. Additionally, the potential for negative side effects and addiction make it a risky substance to use in research studies.
Future Directions
There are several future directions for research involving 1-benzyl-4-(4-methoxyphenyl)piperazine. One potential area of study is investigating the long-term effects of the substance on the central nervous system. Another direction is exploring its potential as a treatment for certain medical conditions, such as narcolepsy or attention deficit hyperactivity disorder. Additionally, researchers may investigate the potential use of 1-benzyl-4-(4-methoxyphenyl)piperazine as a tool for studying the effects of other psychoactive substances on the brain.
Scientific Research Applications
1-benzyl-4-(4-methoxyphenyl)piperazine has been used in various scientific studies due to its stimulant properties. It has been found to have similar effects to other psychoactive substances such as amphetamines and cocaine. Researchers have used 1-benzyl-4-(4-methoxyphenyl)piperazine in studies to investigate the effects of stimulants on the central nervous system, as well as its potential use in treating certain medical conditions such as narcolepsy.
properties
IUPAC Name |
1-benzyl-4-(4-methoxyphenyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O/c1-21-18-9-7-17(8-10-18)20-13-11-19(12-14-20)15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPYPAHTALOUPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-(4-methoxyphenyl)piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]ethyl}-1-[3-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4925731.png)
![3-(2-furyl)-2-[(3-nitrobenzoyl)amino]acrylic acid](/img/structure/B4925732.png)
![5-{3-chloro-4-[2-(2,4-dimethylphenoxy)ethoxy]-5-methoxybenzylidene}-3-methyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4925751.png)
![2,12-dimethyl-10,20-diphenyl-8,15,17,18-tetrahydrodibenzo[b,j][1,5,9,13]tetraazacyclohexadecine-6,16(5H,7H)-dione](/img/structure/B4925757.png)
![1-acetyl-1,2-dihydro-1'H-spiro[indole-3,2'-quinazolin]-4'(3'H)-one](/img/structure/B4925758.png)
![N-(2-ethylphenyl)-4-methyl-5-phenyl-2-[(phenylacetyl)amino]-3-thiophenecarboxamide](/img/structure/B4925768.png)
![(2,1,3-benzoxadiazol-5-ylmethyl){[1-(2-methoxybenzyl)-4-piperidinyl]methyl}(2-methoxyethyl)amine](/img/structure/B4925779.png)
![1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]-3,5-dimethylpyridinium bromide](/img/structure/B4925780.png)
![3-(3-fluorophenyl)-5-[(5-methyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine](/img/structure/B4925791.png)
![N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4925826.png)